Cas no 1152590-36-7 (methyl 4-(2,6-dichloro-3-fluorophenyl)-2,4-dioxobutanoate)

Methyl 4-(2,6-dichloro-3-fluorophenyl)-2,4-dioxobutanoate is a specialized organic compound featuring a dichlorofluorophenyl moiety linked to a dioxobutanoate ester group. Its structural complexity makes it valuable as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring halogenated aromatic frameworks. The presence of both electron-withdrawing chloro and fluoro substituents enhances reactivity in nucleophilic and electrophilic transformations, facilitating selective functionalization. The ester group offers further derivatization potential, enabling downstream modifications. This compound is characterized by high purity and stability under standard storage conditions, ensuring reliable performance in synthetic applications. Its utility lies in precision chemical synthesis, where controlled reactivity and structural specificity are critical.

methyl 4-(2,6-dichloro-3-fluorophenyl)-2,4-dioxobutanoate structure

1152590-36-7 structure

Product Name:methyl 4-(2,6-dichloro-3-fluorophenyl)-2,4-dioxobutanoate

CAS No:1152590-36-7

MF:C₁₁H₇Cl₂FO₄

MW:293.075285196304

CID:4572927

Update Time:2025-06-14

methyl 4-(2,6-dichloro-3-fluorophenyl)-2,4-dioxobutanoate Chemical and Physical Properties

Names and Identifiers

- methyl 4-(2,6-dichloro-3-fluorophenyl)-2,4-dioxobutanoate
- Inchi： 1S/C11H7Cl2FO4/c1-18-11(17)8(16)4-7(15)9-5(12)2-3-6(14)10(9)13/h2-3H,4H2,1H3
- InChI Key： XTYBQUCFNVJIAB-UHFFFAOYSA-N
- SMILES： C(OC)(=O)C(=O)CC(C1=C(Cl)C=CC(F)=C1Cl)=O

methyl 4-(2,6-dichloro-3-fluorophenyl)-2,4-dioxobutanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M334833-25mg	Methyl 4-(2,6-Dichloro-3-fluorophenyl)-2,4-dioxobutanoate	1152590-36-7		25mg	$ 50.00	2022-06-03
TRC	M334833-50mg	Methyl 4-(2,6-Dichloro-3-fluorophenyl)-2,4-dioxobutanoate	1152590-36-7		50mg	$ 70.00	2022-06-03
TRC	M334833-250mg	Methyl 4-(2,6-Dichloro-3-fluorophenyl)-2,4-dioxobutanoate	1152590-36-7		250mg	$ 275.00	2022-06-03
Enamine	EN300-56555-0.05g	methyl 4-(2,6-dichloro-3-fluorophenyl)-2,4-dioxobutanoate	1152590-36-7	85%	0.05g	$64.0	2023-02-10
Enamine	EN300-56555-0.1g	methyl 4-(2,6-dichloro-3-fluorophenyl)-2,4-dioxobutanoate	1152590-36-7	85%	0.1g	$83.0	2023-02-10
Enamine	EN300-56555-0.25g	methyl 4-(2,6-dichloro-3-fluorophenyl)-2,4-dioxobutanoate	1152590-36-7	85%	0.25g	$116.0	2023-02-10
Enamine	EN300-56555-0.5g	methyl 4-(2,6-dichloro-3-fluorophenyl)-2,4-dioxobutanoate	1152590-36-7	85%	0.5g	$218.0	2023-02-10
Enamine	EN300-56555-1.0g	methyl 4-(2,6-dichloro-3-fluorophenyl)-2,4-dioxobutanoate	1152590-36-7	85%	1.0g	$314.0	2023-02-10
Enamine	EN300-56555-2.5g	methyl 4-(2,6-dichloro-3-fluorophenyl)-2,4-dioxobutanoate	1152590-36-7	85%	2.5g	$614.0	2023-02-10
Enamine	EN300-56555-5.0g	methyl 4-(2,6-dichloro-3-fluorophenyl)-2,4-dioxobutanoate	1152590-36-7	85%	5.0g	$908.0	2023-02-10

methyl 4-(2,6-dichloro-3-fluorophenyl)-2,4-dioxobutanoate Related Literature

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Additional information on methyl 4-(2,6-dichloro-3-fluorophenyl)-2,4-dioxobutanoate

Research Brief on Methyl 4-(2,6-Dichloro-3-fluorophenyl)-2,4-dioxobutanoate (CAS: 1152590-36-7)

Methyl 4-(2,6-dichloro-3-fluorophenyl)-2,4-dioxobutanoate (CAS: 1152590-36-7) is a chemically synthesized intermediate with significant potential in pharmaceutical applications, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its role as a key precursor in the synthesis of biologically active compounds, owing to its unique structural features and reactivity. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent literature indicates that methyl 4-(2,6-dichloro-3-fluorophenyl)-2,4-dioxobutanoate has been utilized in the synthesis of novel kinase inhibitors, particularly those targeting oncogenic pathways. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a building block for the development of selective FGFR (fibroblast growth factor receptor) inhibitors, which are promising candidates for treating various cancers. The compound's dichloro-fluorophenyl moiety contributes to enhanced binding affinity and selectivity, making it a valuable scaffold for drug design.

In addition to its role in oncology, this compound has also been investigated for its potential in anti-inflammatory and antimicrobial applications. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported its incorporation into a series of derivatives exhibiting potent inhibitory activity against COX-2, a key enzyme in inflammatory pathways. Furthermore, preliminary in vitro assays revealed moderate antimicrobial activity against Gram-positive bacteria, suggesting its versatility as a multifunctional intermediate.

The synthetic routes to methyl 4-(2,6-dichloro-3-fluorophenyl)-2,4-dioxobutanoate have been optimized in recent years, with a focus on improving yield and scalability. A notable advancement is the use of palladium-catalyzed cross-coupling reactions, as described in a 2023 Organic Process Research & Development article, which achieved a 75% yield under mild conditions. This progress is critical for enabling large-scale production and further pharmacological evaluation of derivatives.

Despite its promising applications, challenges remain in the development of methyl 4-(2,6-dichloro-3-fluorophenyl)-2,4-dioxobutanoate-based therapeutics. Issues such as metabolic stability and off-target effects require further investigation. Ongoing research is exploring structural modifications to address these limitations while retaining the compound's bioactive properties. Collaborative efforts between academic and industrial researchers are expected to accelerate its translation into clinical candidates.

In conclusion, methyl 4-(2,6-dichloro-3-fluorophenyl)-2,4-dioxobutanoate (CAS: 1152590-36-7) represents a versatile and pharmacologically relevant intermediate with broad potential in drug discovery. Its applications span oncology, inflammation, and infectious diseases, supported by recent advancements in synthetic methodologies and biological evaluations. Future studies should focus on optimizing its pharmacokinetic properties and expanding its therapeutic scope.